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Compound of Interest

Compound Name: 3-Acetylpyridine oxime

Cat. No.: B010032

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling procedures for 3-Acetylpyridine.

Frequently Asked Questions (FAQs)

Q1: What is 3-Acetylpyridine and what are its primary uses?

Al: 3-Acetylpyridine (CAS No. 350-03-8), also known as methyl 3-pyridyl ketone, is an organic
compound with the molecular formula C7H7NO.[1] It typically appears as a colorless to pale
yellow or clear brown liquid.[1] This chemical is primarily used as an intermediate in the
synthesis of pharmaceuticals, such as risedronate sodium for treating osteoporosis, and in the
production of agrochemicals.[1][2] It can also be utilized as a flavoring agent in some food
products.[1][3]

Q2: What are the main hazards associated with 3-Acetylpyridine?

A2: 3-Acetylpyridine is classified as toxic if swallowed and can cause skin and serious eye
irritation.[1][2][4][5] Inhalation of its vapors may lead to respiratory tract irritation.[1][3][6]

Q3: What Personal Protective Equipment (PPE) is required when handling 3-Acetylpyridine?

A3: When working with 3-Acetylpyridine, it is crucial to use appropriate Personal Protective
Equipment (PPE). This includes:
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Eye Protection: Chemical safety goggles or eyeglasses compliant with OSHA or European
standards.[1][6]

Hand Protection: Wear appropriate protective gloves.[6] For extended contact, butyl rubber
gloves with a thickness of >0.3 mm are recommended.[1]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin
exposure.[1][6] All handling of this substance should be performed in a well-ventilated area
or within a chemical fume hood.[1][6]

Q4: What are the proper storage conditions for 3-Acetylpyridine?

A4: 3-Acetylpyridine should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[1][6][7] The recommended storage temperature is between 15-25 °C.[1][3][8] It
must be stored in a locked-up location, away from incompatible substances.[1][2][4][8]

Troubleshooting Guides
Scenario 1: Accidental Spill of 3-Acetylpyridine

o Immediate Action: Evacuate the immediate vicinity of the spill to prevent vapor inhalation and
ensure the area is well-ventilated.[1][7]

Containment: For small spills, use an inert absorbent material like sand, vermiculite, or
diatomaceous earth to contain the liquid.[1][6] Prevent the spill from entering drains.[1][7]

Cleanup: Carefully collect the absorbed material into a suitable, closed container labeled for
hazardous waste.[6][9]

Decontamination: Thoroughly clean the spill area.[1]

Personal Protection: All personnel involved in the cleanup must wear appropriate PPE,
including respiratory protection.[1][7]

Scenario 2: Accidental Exposure to 3-Acetylpyridine

o Skin Contact: Immediately take off all contaminated clothing.[1][4] Rinse the affected skin
area with plenty of soap and water for at least 15 minutes.[1][6] If skin irritation develops or
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persists, seek medical attention.[1][4]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids occasionally.[1][6] If contact lenses
are present, remove them if it is easy to do so.[1][4] Seek immediate medical attention.[1][6]

 Inhalation: Move the exposed individual to an area with fresh air immediately.[1][6] If
breathing is difficult or has stopped, administer artificial respiration.[6] Seek immediate
medical attention.[1][6]

 Ingestion: If swallowed, rinse the mouth with water.[1][7] Do NOT induce vomiting.[1][6] Call
a poison control center or a doctor immediately for medical advice.[1][6] Never give anything
by mouth to an unconscious person.[6][7]

Quantitative Data Summary

Property Value Source(s)
CAS Number 350-03-8 [L][4](5][6][71(8]
Molecular Formula C7H7NO [11[71[8]
Molecular Weight 121.14 g/mol [8][10]

Colorless to pale yellow or
Appearance . [1][6]
clear brown liquid

Boiling Point 220 °C [7]
Melting Point 11-13°C [7]
Flash Point 104 °C (closed cup) [61[7]
Density 1.102 g/cmd at 25 °C [7]

Oral LD50 (Rat) 51 mg/kg [4][7]
Storage Temperature 15-25°C [11[3]1[8]

Experimental Protocols
Standard Handling Protocol
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» Risk Assessment: Before beginning any new procedure, conduct a thorough risk
assessment.[1]

» Engineering Controls: Always handle 3-Acetylpyridine in a properly functioning chemical
fume hood to minimize the risk of inhalation.[1][6]

e Personal Protective Equipment: Don the appropriate PPE, including chemical safety
goggles, chemical-resistant gloves, and a lab coat.

» Dispensing: When transferring the liquid, ground and secure containers to prevent static
discharge.[2] Avoid contact with eyes, skin, and clothing.[6]

e Hygiene: Do not eat, drink, or smoke in the work area.[2][4] Wash hands thoroughly after
handling the chemical.[2][6]

o Waste Disposal: Dispose of any waste containing 3-Acetylpyridine as hazardous waste in
accordance with local, state, and federal regulations.[1] Do not mix with other waste streams.

[1]

Visualizations

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Safe_handling_and_storage_procedures_for_3_Acetylpyridine.pdf
https://www.benchchem.com/pdf/Safe_handling_and_storage_procedures_for_3_Acetylpyridine.pdf
https://pim-resources.coleparmer.com/sds/35744.pdf
https://www.jubilantingrevia.com/uploads/files/27msds_0031GjGhs15Div.3sds3-Acetylpyridine.pdf
https://pim-resources.coleparmer.com/sds/35744.pdf
https://www.jubilantingrevia.com/uploads/files/27msds_0031GjGhs15Div.3sds3-Acetylpyridine.pdf
https://www.sigmaaldrich.com/AT/en/sds/aldrich/a21207?userType=undefined
https://www.jubilantingrevia.com/uploads/files/27msds_0031GjGhs15Div.3sds3-Acetylpyridine.pdf
https://pim-resources.coleparmer.com/sds/35744.pdf
https://www.benchchem.com/pdf/Safe_handling_and_storage_procedures_for_3_Acetylpyridine.pdf
https://www.benchchem.com/pdf/Safe_handling_and_storage_procedures_for_3_Acetylpyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Evacuate Immediate Area

:

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material into
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for 3-Acetylpyridine Spill Response.
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Caption: First Aid Procedures for 3-Acetylpyridine Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: 3-Acetylpyridine Safe
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010032#safe-handling-procedures-for-3-
acetylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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